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Compound of Interest

Compound Name: Corilagin

Cat. No.: B10799083

For Immediate Release

This technical guide provides an in-depth look at the fundamental molecular characteristics of
corilagin, a key ellagitannin found in various medicinal plants. The information presented is
intended for researchers, scientists, and professionals in the field of drug development who are
investigating the therapeutic potential of this compound.

Corilagin is a hydrolyzable tannin distinguished by a 3-D-glucopyranose core. This central
glucose unit is esterified with both galloyl and hexahydroxydiphenoyl (HHDP) groups,
contributing to its complex structure and significant biological activities.

Core Molecular Data

The fundamental physicochemical properties of corilagin are summarized below. This data is
critical for experimental design, dosage calculations, and analytical method development.

Property Value

Molecular Formula C27H22015[1][2]
Molecular Weight 634.45 g/mol [1][2][3]
CAS Number 23094-69-1[3]
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Molecular Relationship Diagram

The following diagram illustrates the direct relationship between the compound and its core
molecular identifiers.
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Click to download full resolution via product page

Core molecular properties of Corilagin.

Experimental Protocols

Detailed experimental protocols for the determination of molecular weight and formula, such as
those utilizing mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, are
widely established.

Mass Spectrometry for Molecular Weight Determination:

High-resolution mass spectrometry (HRMS) is employed to accurately determine the molecular
weight of corilagin.

o Sample Preparation: A dilute solution of corilagin is prepared in a suitable solvent, such as
methanol or acetonitrile.

« lonization: The sample is introduced into the mass spectrometer and ionized using a soft
ionization technique like Electrospray lonization (ESI) to prevent fragmentation.

e Mass Analysis: The mass-to-charge ratio (m/z) of the molecular ions is measured by a high-
resolution mass analyzer (e.g., Orbitrap or TOF).
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» Data Interpretation: The molecular weight is calculated from the m/z value of the protonated
or deprotonated molecule, confirming the value of 634.45 g/mol .[1][2][3]

NMR Spectroscopy for Structural Elucidation and Formula Confirmation:

1H and 3C NMR are used to confirm the chemical structure, which in turn validates the
molecular formula.

o Sample Preparation: Corilagin is dissolved in a deuterated solvent, such as Deuterium
Oxide (D20) or DMSO-de.

o Data Acquisition: *H and 3C NMR spectra are acquired on a high-field NMR spectrometer.

o Spectral Analysis: The chemical shifts, coupling constants, and integration of the peaks in
the *H spectrum, along with the chemical shifts in the 13C spectrum, are analyzed to identify
the different protons and carbons in the molecule. This detailed structural information
confirms the arrangement of atoms corresponding to the molecular formula C27H2201s.[3]

This guide serves as a foundational resource for professionals engaged in the study of
corilagin. The provided data and illustrative diagrams are intended to facilitate further research
and development efforts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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